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Compound of Interest

Compound Name: Glyoxal bis(diallyl acetal)

Cat. No.: B099651

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
1,1,2,2-Tetraallyloxyethane, a significant crosslinking agent. The information is presented to be
of maximal utility for research and development applications.

Core Physical and Chemical Properties

1,1,2,2-Tetraallyloxyethane, with the CAS number 16646-44-9, is a colorless to almost
colorless clear liquid.[1] Its chemical formula is C14H2204, and it has a molecular weight of
254.32 g/mol .[2][3] This compound is also known by several synonyms, including
Tetra(allyloxy)ethane, Glyoxal tetraallyl acetal, and Tetrakis(allyloxy)ethane.[1][3][4] It is soluble
in common organic solvents like methanol, ethanol, and benzene.[5]

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of 1,1,2,2-
Tetraallyloxyethane that have been reported in the literature.
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Physical Property Value Conditions
Density 1.001 g/mL at 25 °C[1][2]
Boiling Point 155-160 °C at 25 mmHg[1][2]
Flash Point >110 °C

Vapor Pressure 0.00245 mmHg at 25 °C[2][4]
Refractive Index 1.4556

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1,1,2,2-
Tetraallyloxyethane are not extensively described in publicly available literature. The data
presented in this guide are sourced from chemical suppliers and databases. However, standard
methodologies for determining these properties are well-established in the field of chemistry.

For instance, the boiling point is typically determined through distillation, the density via a
pycnhometer or a digital density meter, the refractive index using a refractometer, and the flash
point by using a Pensky-Martens closed-cup tester.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a generalized workflow for the characterization of the physical
properties of a new chemical substance, which would be applicable to 1,1,2,2-
Tetraallyloxyethane.
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General Workflow for Physical Property Characterization
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Caption: Generalized workflow for the physical characterization of a chemical compound.

Applications and Safety Considerations

1,1,2,2-Tetraallyloxyethane is primarily utilized as a crosslinking agent, particularly for room
temperature vulcanized (RTV) silicone rubber.[5] This application enhances the mechanical
strength, heat resistance, and moisture resistance of the material.[5]

From a safety perspective, it is classified as harmful if swallowed or in contact with skin.
Appropriate personal protective equipment, including gloves and protective clothing, should be
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worn when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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